Cas no 1500046-75-2 (4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine)

• Product Name: 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine
• CAS No: 1500046-75-2
• MF: C₁₀H₈F₂N₂S
• MW: 226.245727539063
• MDL: MFCD26721853
• CID: 4701203
• Update Time: 2025-10-31

4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine
• 4-(2,6-Difluoro-phenyl)-5-methyl-thiazol-2-ylamine

• MDL： MFCD26721853
• Inchi： 1S/C10H8F2N2S/c1-5-9(14-10(13)15-5)8-6(11)3-2-4-7(8)12/h2-4H,1H3,(H2,13,14)
• InChI Key： ACGLVMOLTDYIAV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1C(=CC=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 326.0±37.0 °C at 760 mmHg
• Flash Point: 150.9±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine

4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine: An Overview of a Promising Compound (CAS No. 1500046-75-2)

4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine (CAS No. 1500046-75-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine.

The chemical structure of 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine is composed of a thiazole ring substituted with a 2,6-difluorophenyl group and a methyl group at the 5-position. The presence of the difluorophenyl moiety imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The amine functionality at the 2-position of the thiazole ring further enhances its reactivity and potential for forming hydrogen bonds with biological targets.

The synthesis of 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine typically involves a multi-step process. One common approach is to start with 2,6-difluoroaniline and react it with an appropriate thioester to form the thiazole ring. Subsequent functionalization steps can then introduce the methyl group and the amine functionality. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making the production of this compound more feasible for large-scale applications.

In terms of biological activities, 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key regulators of cellular signaling pathways. Studies have shown that this compound can selectively inhibit certain kinases involved in cancer progression, making it a promising candidate for anticancer drug development. Additionally, its ability to modulate other biological targets such as G protein-coupled receptors (GPCRs) has also been explored.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine in various disease models. Preliminary results have indicated that this compound exhibits favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that it may be suitable for further development as a therapeutic agent.

Beyond its therapeutic applications, 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine has also been investigated for its use in chemical biology research. Its unique structural features make it an excellent tool for probing specific biological pathways and understanding their mechanisms of action. For instance, it has been used in high-throughput screening assays to identify novel targets for drug discovery.

In conclusion, 4-(2,6-Difluorophenyl)-5-methylthiazol-2-ylamine (CAS No. 1500046-75-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, we can expect to see more exciting discoveries and potential therapeutic breakthroughs involving this compound.